Cas no 592537-89-8 ((1a,3a,5a)-3,5-Diaminocyclohexanecarboxylic Acid)

• Product Name: (1a,3a,5a)-3,5-Diaminocyclohexanecarboxylic Acid
• CAS No: 592537-89-8
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 949888
• PubChem ID: 45084903
• Update Time: 2025-04-19

(1a,3a,5a)-3,5-Diaminocyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3,5-diamino-, (1alpha,3alpha,5alpha)- (9CI)
• (1α,3α,5α)-3,5-Diaminocyclohexanecarboxylic Acid
• Cyclohexanecarboxylic acid, 3,5-diamino-, (1alpha,3alpha,5alpha)-(9CI)
• (3R,5S)-3,5-DIAMINOCYCLOHEXANE-1-CARBOXYLIC ACID
• (1R,3R,5S)-3,5-diaminocyclohexanecarboxylic acid
• (3S,5R)-3,5-diaminocyclohexane-1-carboxylic acid
• 592537-89-8
• (1alpha,3alpha,5alpha)-3,5-Diaminocyclohexanecarboxylic Acid
• (1a,3a,5a)-3,5-Diaminocyclohexanecarboxylic Acid

• Inchi： 1S/C7H14N2O2/c8-5-1-4(7(10)11)2-6(9)3-5/h4-6H,1-3,8-9H2,(H,10,11)/t4?,5-,6+
• InChI Key： RWLPMVCMMVBPKU-GOHHTPAQSA-N
• SMILES： OC(C1C[C@@H](C[C@@H](C1)N)N)=O

Computed Properties

• Exact Mass: 158.10600
• Monoisotopic Mass: 158.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• PSA: 89.34000
• LogP: 0.92630